BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3-
Bromo-5-chloropyrazine-2-carbonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Bromo-5-chloropyrazine-2-
Compound Name:
carbonitrile

cat. No.: B1288335

Essential Safety and Handling Guide for 3-
Bromo-5-chloropyrazine-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Bromo-5-chloropyrazine-2-carbonitrile (CAS: 440124-25-4). Adherence to these procedures
is critical for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 3-Bromo-5-chloropyrazine-2-carbonitrile is not
readily available, data from closely related compounds, such as 3-Bromo-5-chloro-6-
ethylpyrazine-2-carbonitrile and other halogenated aromatic nitriles, indicate significant
potential hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.

GHS Hazard Statements for Structurally Similar Compounds:[1]
e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Nitrile rubber gloves are a
suitable minimum. For
prolonged contact or

Hand Protection Chemical-resistant gloves immersion, consider heavier-
duty gloves such as butyl
rubber. Always inspect gloves

for integrity before use.

Chemical splash goggles that
provide a complete seal
around the eyes are

Eye Protection Safety goggles mandatory. A face shield
should be worn in addition to
goggles when there is a

significant risk of splashing.

A flame-resistant lab coat
Skin and Body Protection Laboratory coat should be worn and fully
buttoned.

Work should be conducted in a
certified chemical fume hood. If
the potential for aerosolization
Respiratory Protection Respirator exists and a fume hood is not
available, a NIOSH-approved
respirator with an organic

vapor cartridge is required.

Quantitative Data Summary
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The following table summarizes the known physical and chemical properties of 3-Bromo-5-
chloropyrazine-2-carbonitrile.

Property Value

CAS Number 440124-25-4

Molecular Formula CsHBrCINs[2]
Molecular Weight 218.438 g/mol [2]

Polar Surface Area 49.57 A[2]

Vapor Pressure 0.001 mmHg at 25°C[2]
Enthalpy of Vaporization 54.956 kJ/mol[2]

Index of Refraction 1.636[2]

Molar Refractivity 39.466 cm3[2]

Operational Plan: Step-by-Step Handling Protocol

Engineering Controls:

» All work with 3-Bromo-5-chloropyrazine-2-carbonitrile must be performed in a properly
functioning and certified chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.

Experimental Workflow:
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Safe handling workflow for 3-Bromo-5-chloropyrazine-2-carbonitrile.
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Step-by-Step Procedure:

e Preparation:

o Before handling the compound, ensure all necessary PPE is available and in good
condition.

o Prepare your workspace in the chemical fume hood by lining it with absorbent, disposable
bench paper.

o Have all necessary equipment and reagents ready to minimize movement in and out of the
fume hood.

e Donning PPE:

o Put on your lab coat, followed by safety goggles and a face shield if necessary.

o Don the appropriate chemical-resistant gloves.

» Weighing:

o Weigh the required amount of 3-Bromo-5-chloropyrazine-2-carbonitrile in a tared,
sealed container within the fume hood.

o If weighing outside the fume hood is unavoidable, use an enclosure to minimize the risk of
dust inhalation.

o Dissolution:

o Add the solvent to the container with the compound slowly and carefully to avoid
splashing.

o If necessary, gently swirl or stir the mixture to dissolve the solid.

» Reaction Setup:

o Set up your reaction apparatus within the fume hood.
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o Transfer the solution containing the compound to the reaction vessel using a pipette or
syringe.

e Reaction Workup:

o After the reaction is complete, quench the reaction carefully as per your experimental
protocol.

o Perform all extraction and purification steps within the fume hood.
e Decontamination:

o Wipe down all surfaces and equipment that may have come into contact with the
compound using an appropriate solvent (e.g., ethanol or isopropanol) and then with soap
and water.

o Dispose of the cleaning materials as hazardous waste.
Disposal Plan
Waste Segregation and Collection:

All waste contaminated with 3-Bromo-5-chloropyrazine-2-carbonitrile must be treated as
hazardous waste.

Waste Generation Waste Collection

Liquid Waste 3 Labeled Halogenated
(Reaction mixtures, solvents) Liquid Waste Container _K:D
[ Solid Waste ) Labeled Halogenated | |
(C )

ontaminated gloves, paper towels, etc. Solid Waste Container
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Disposal workflow for 3-Bromo-5-chloropyrazine-2-carbonitrile waste.
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Procedure:
e Solid Waste:

o Collect all contaminated solid waste, including gloves, disposable lab coats, bench paper,
and pipette tips, in a designated, clearly labeled "Halogenated Solid Waste" container.

o This container should be a sealable plastic bag or a rigid container with a lid.
e Liquid Waste:

o Collect all liquid waste containing 3-Bromo-5-chloropyrazine-2-carbonitrile, including
reaction mixtures and washings, in a designated, clearly labeled "Halogenated Liquid
Waste" container.

o The container must be made of a chemically resistant material (e.g., high-density
polyethylene) and have a secure, leak-proof cap.

o Do not overfill the waste container; leave at least 10% headspace to allow for expansion.
» Storage and Disposal:
o Store all waste containers in a designated satellite accumulation area within the laboratory.

o Ensure the waste containers are properly sealed and labeled with the full chemical name
and an approximate concentration of the contents.

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department. Do not dispose of this chemical down the drain or in
the regular trash.

By following these guidelines, you can minimize the risks associated with handling 3-Bromo-5-
chloropyrazine-2-carbonitrile and ensure the safety of yourself and your colleagues. Always
consult your institution's specific safety protocols and chemical hygiene plan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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